Cas no 886924-52-3 (N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide)

• Product Name: N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide
• CAS No: 886924-52-3
• MF: C₂₀H₁₅N₃O₄S
• MW: 393.415803194046
• CID: 5478589
• Update Time: 2025-10-28

N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxamide, N-[5-[2-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide

• Inchi： 1S/C20H15N3O4S/c1-28(25,26)17-12-5-4-10-16(17)19-22-23-20(27-19)21-18(24)15-11-6-8-13-7-2-3-9-14(13)15/h2-12H,1H3,(H,21,23,24)
• InChI Key： QXKNPCYTQGTWEK-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC=C3S(C)(=O)=O)O2)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide

Recent Advances in the Study of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide (CAS: 886924-52-3)

The compound N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide (CAS: 886924-52-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and naphthalene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the condensation of 2-methanesulfonylphenylhydrazine with naphthalene-1-carboxylic acid, followed by cyclization to form the oxadiazole ring. This method has been praised for its efficiency and scalability.

Pharmacological evaluations have revealed that N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide exhibits potent inhibitory activity against several kinase targets, including EGFR and VEGFR. These findings were corroborated by in vitro and in vivo studies, which demonstrated significant anti-proliferative effects in cancer cell lines. The compound's ability to disrupt angiogenesis and induce apoptosis has positioned it as a potential candidate for oncology therapeutics.

Further investigations into the compound's mechanism of action have uncovered its role in modulating cellular signaling pathways. A recent preprint on bioRxiv (2024) highlighted its interaction with the PI3K/AKT/mTOR pathway, suggesting a broader applicability beyond kinase inhibition. This dual functionality could pave the way for its use in treating diseases with complex etiologies, such as neurodegenerative disorders and autoimmune conditions.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide represents a promising scaffold for drug discovery. Its multifaceted pharmacological properties and recent synthetic improvements underscore its potential as a therapeutic agent. Future studies should focus on optimizing its drug-like properties and expanding its therapeutic indications.